Cas no 191168-66-8 (Butanamide, 4-chloro-N-(4-methylphenyl)-)

• Product Name: Butanamide, 4-chloro-N-(4-methylphenyl)-
• CAS No: 191168-66-8
• MF: C₁₁H₁₄ClNO
• MW: 211.687962055206
• MDL: MFCD00463568
• CID: 1384606
• PubChem ID: 5071167
• Update Time: 2025-11-01

Butanamide, 4-chloro-N-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Butanamide, 4-chloro-N-(4-methylphenyl)-
• starbld0016271
• MFCD00463568
• 4-chloro-N-(4-methylphenyl)butanamide
• N-(p-tolyl)-4-chlorobutyramide
• 4-chloro-N-(p-tolyl)butanamide
• 191168-66-8
• AKOS000103847
• ALBB-031899

• MDL： MFCD00463568
• Inchi： 1S/C11H14ClNO/c1-9-4-6-10(7-5-9)13-11(14)3-2-8-12/h4-7H,2-3,8H2,1H3,(H,13,14)
• InChI Key： VBNCGNIEFDWBTF-UHFFFAOYSA-N
• SMILES： ClCCCC(NC1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 211.07652
• Monoisotopic Mass: 211.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on Butanamide, 4-chloro-N-(4-methylphenyl)-

Butanamide, 4-chloro-N-(4-methylphenyl)- (CAS No. 191168-66-8): A Comprehensive Overview

Butanamide, 4-chloro-N-(4-methylphenyl)- (CAS No. 191168-66-8) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 4-Chloro-N-(4-methylphenyl)butanamide, is characterized by its unique structural features and potential applications in drug development.

The chemical structure of Butanamide, 4-chloro-N-(4-methylphenyl)- consists of a butanamide backbone with a 4-chlorophenyl and a 4-methylphenyl substituent. This combination of functional groups imparts specific physicochemical properties that make it an attractive candidate for various biological studies. The presence of the chloro and methyl groups enhances the compound's lipophilicity, which can influence its bioavailability and cellular uptake.

Recent research has focused on the potential therapeutic applications of Butanamide, 4-chloro-N-(4-methylphenyl)-. Studies have shown that this compound exhibits promising activity in several biological assays, including anti-inflammatory, analgesic, and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2022 demonstrated that Butanamide, 4-chloro-N-(4-methylphenyl)- effectively inhibited the production of pro-inflammatory cytokines in human macrophages, suggesting its potential as an anti-inflammatory agent.

In another study, researchers investigated the analgesic properties of Butanamide, 4-chloro-N-(4-methylphenyl)- using animal models. The results indicated that this compound significantly reduced pain responses in both acute and chronic pain models, making it a potential candidate for the development of new analgesic drugs. The mechanism of action was attributed to its ability to modulate nociceptive pathways and reduce inflammation.

The anti-cancer potential of Butanamide, 4-chloro-N-(4-methylphenyl)- has also been explored. A recent study published in Cancer Research reported that this compound exhibited selective cytotoxicity against various cancer cell lines, including breast cancer and colon cancer cells. The mechanism behind this activity is believed to involve the induction of apoptosis and cell cycle arrest, which are crucial processes in cancer therapy.

Beyond its therapeutic applications, Butanamide, 4-chloro-N-(4-methylphenyl)- has been studied for its use as a building block in organic synthesis. Its unique structure allows for the facile introduction of additional functional groups, making it a valuable intermediate in the synthesis of more complex molecules. This versatility has led to its use in the development of new materials and pharmaceuticals.

The safety profile of Butanamide, 4-chloro-N-(4-methylphenyl)- is an important consideration for its potential use in drug development. Preclinical studies have shown that this compound exhibits low toxicity at therapeutic doses and does not cause significant adverse effects in animal models. However, further research is needed to fully understand its safety profile in humans.

In conclusion, Butanamide, 4-chloro-N-(4-methylphenyl)- (CAS No. 191168-66-8) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for further investigation and development as a therapeutic agent. As research continues to advance our understanding of this compound, it is likely to play an increasingly important role in the discovery and development of new drugs.